Cas no 955913-62-9 (2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 955913-62-9
• MF: C₂₀H₁₈N₄O₂S₂
• MW: 410.512521266937
• CID: 6315883
• PubChem ID: 16954948
• Update Time: 2025-06-11

2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide
• 955913-62-9
• 2-(4-ethoxyanilino)-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide
• F2454-0145
• 2-[(4-ethoxyphenyl)amino]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide
• AKOS024649289
• 2-((4-ethoxyphenyl)amino)-N-(6-methylbenzo[d]thiazol-2-yl)thiazole-4-carboxamide

• Inchi： 1S/C20H18N4O2S2/c1-3-26-14-7-5-13(6-8-14)21-19-23-16(11-27-19)18(25)24-20-22-15-9-4-12(2)10-17(15)28-20/h4-11H,3H2,1-2H3,(H,21,23)(H,22,24,25)
• InChI Key： GFWFOPHTPHRGIP-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CSC(=N2)NC2C=CC(=CC=2)OCC)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 410.08711818g/mol
• Monoisotopic Mass: 410.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 133Ų

Additional information on 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide

Professional Introduction to Compound with CAS No. 955913-62-9 and Product Name: 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide

The compound with the CAS number 955913-62-9 and the product name 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a 1,3-thiazole core, which is a well-documented scaffold in pharmaceutical chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 6-methyl-1,3-benzothiazol-2-yl moiety in the molecule enhances its pharmacological potential by introducing additional aromaticity and electronic properties that can influence its interactions with biological targets. This particular substitution pattern has been explored in various research studies, demonstrating its role in modulating enzyme activity and receptor binding.

The 4-ethoxyphenylamino group attached to the thiazole ring adds another layer of complexity to the molecule. Aromatic amines are frequently incorporated into drug candidates due to their ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for binding affinity and selectivity. The ethoxy group provides a slight electron-donating effect through resonance, which can influence the compound's reactivity and stability. This feature makes it an attractive moiety for designing molecules with enhanced solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have shown that the 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary computational studies suggest that this compound may inhibit certain kinases by competing with ATP binding sites or modulating enzyme conformational changes. Such interactions are critical for developing inhibitors that can regulate pathological processes associated with dysregulated kinase activity.

In vitro experiments have begun to unravel the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. The 1,3-thiazole core and its derivatives have been extensively studied for their ability to induce apoptosis in tumor cells by disrupting mitochondrial function or inhibiting key signaling pathways. The 6-methyl-1,3-benzothiazol-2-yl group may contribute to this effect by enhancing the compound's ability to cross cell membranes and reach intracellular targets.

The 4-ethoxyphenylamino moiety has also shown promise in modulating inflammatory responses. Inflammatory processes are central to many chronic diseases, including cancer, diabetes, and cardiovascular disorders. By targeting inflammatory pathways such as NF-kB or MAPK cascades, this compound could potentially reduce inflammation-related symptoms and improve patient outcomes. Further research is needed to fully characterize its anti-inflammatory effects and identify any off-target interactions that might limit its therapeutic utility.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have become increasingly available, allowing researchers to optimize binding interactions at a molecular level. By leveraging these structures, medicinal chemists can design analogs of 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide that enhance potency while minimizing side effects. This approach is particularly valuable for developing drugs with improved selectivity against desired targets.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are required to construct the desired framework accurately. Advances in synthetic methodologies have made it possible to produce such molecules on a scalable basis, enabling further pharmacological evaluation. Techniques such as transition-metal-catalyzed reactions have streamlined many synthetic steps, reducing reaction times and improving yields.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) play a critical role in determining whether a drug candidate will succeed in clinical trials. Preliminary data suggest that 2-(4-ethoxyphenyl)amino-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide has favorable solubility characteristics but may exhibit moderate bioavailability due to rapid metabolic clearance. Optimizing these properties through structural modifications could enhance its clinical potential.

In conclusion,955913-62-9 is a structurally sophisticated molecule with significant therapeutic promise. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting cancer and inflammation-related diseases. As research continues to uncover new biological activities and optimize synthetic methodologies,this compound will likely play an important role in developing next-generation pharmaceuticals.